Cas no 35222-81-2 (1H-1,2,3-Triazole, 4-[1,1'-biphenyl]-4-yl-)

1H-1,2,3-Triazole, 4-[1,1'-biphenyl]-4-yl- structure
35222-81-2 structure
Product Name:1H-1,2,3-Triazole, 4-[1,1'-biphenyl]-4-yl-
CAS No:35222-81-2
MF:C14H11N3
MW:221.257242441177
CID:1469085
Update Time:2024-08-23

1H-1,2,3-Triazole, 4-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole, 4-[1,1'-biphenyl]-4-yl-
    • 1H-1,2,3-Triazole, 5-[1,1'-biphenyl]-4-yl-
    • Inchi: 1S/C14H11N3/c1-2-4-11(5-3-1)12-6-8-13(9-7-12)14-10-15-17-16-14/h1-10H,(H,15,16,17)
    • InChI Key: BBCXXVORRXJINS-UHFFFAOYSA-N
    • SMILES: N1C(C2=CC=C(C3=CC=CC=C3)C=C2)=CN=N1

Computed Properties

  • Exact Mass: 221.09543

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Melting Point: 180-181 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 473.9±14.0 °C(Predicted)
  • PSA: 41.57
  • pka: 8.60±0.70(Predicted)
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